Cas no 16913-63-6 (Carbamodithioic acid,dimethyl-, 4-nitrophenyl ester (9CI))

• Product Name: Carbamodithioic acid,dimethyl-, 4-nitrophenyl ester (9CI)
• CAS No: 16913-63-6
• MF: C₉H₁₀N₂O₂S₂
• MW: 242.317899227142
• CID: 186024
• PubChem ID: 85639
• Update Time: 2025-04-19

Carbamodithioic acid,dimethyl-, 4-nitrophenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,dimethyl-, 4-nitrophenyl ester (9CI)
• (4-nitrophenyl) N,N-dimethylcarbamodithioate
• 4-nitrophenyl dimethyldithiocarbamate
• 4-nitrophenyl dimethylcarbamodithioate
• AC1L39W3
• AC1Q7ERC
• AG-E-18418
• AR-1G4048
• CTK4D3211
• dimethyl-dithiocarbamic acid-(4-nitro-phenyl ester)
• Dimethyl-dithiocarbamidsaeure-(4-nitro-phenylester)
• EINECS 240-962-0
• NSC127879
• N,N-Dimethyldithiocarbamic acid 4-nitrophenyl ester
• NSC-127879
• NS00025550
• Carbamothiolthionic acid, N,N-dimethyl-, 4-nitrophenyl ester
• p-Nitrophenyl dimethyldithiocarbamate
• Carbamic acid, dimethyldithio-, p-nitrophenyl ester
• TL-1054
• FA08250000
• NIOSH/FA0825000
• NSC 127879
• 16913-63-6
• DTXSID30168662

• Inchi： 1S/C9H10N2O2S2/c1-10(2)9(14)15-8-5-3-7(4-6-8)11(12)13/h3-6H,1-2H3
• InChI Key： BSPPFEBCCBLHGW-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=S)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.0185
• Monoisotopic Mass: 242.018369
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: 2.7

Experimental Properties

• Density: 1.36
• Boiling Point: 369.2°Cat760mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.663
• PSA: 46.38
• LogP: 3.05660